Cas no 6007-22-3 (1,3-Dithiane, 2,2-dimethyl-)

1,3-Dithiane, 2,2-dimethyl- structure
1,3-Dithiane, 2,2-dimethyl- structure
Product Name:1,3-Dithiane, 2,2-dimethyl-
CAS No:6007-22-3
MF:C6H12S2
MW:148.289479255676
CID:499298
PubChem ID:521914
Update Time:2025-04-19

1,3-Dithiane, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dithiane, 2,2-dimethyl-
    • 2,2-dimethyl-1,3-dithiane
    • m-Dithiane, 2,2-dimethyl-
    • Inchi: 1S/C6H12S2/c1-6(2)7-4-3-5-8-6/h3-5H2,1-2H3
    • InChI Key: YRFVUSVRBICMRJ-UHFFFAOYSA-N
    • SMILES: S1CCCSC1(C)C

Computed Properties

  • Exact Mass: 148.03816
  • Monoisotopic Mass: 148.03804273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 70.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • PSA: 0
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